Cas no 2227730-20-1 (methyl 5-(1R)-2-amino-1-hydroxyethyl-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(1R)-2-amino-1-hydroxyethyl-2-methylfuran-3-carboxylate
• CAS No: 2227730-20-1
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6286676
• PubChem ID: 165671923
• Update Time: 2025-05-22

methyl 5-(1R)-2-amino-1-hydroxyethyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1R)-2-amino-1-hydroxyethyl-2-methylfuran-3-carboxylate
• methyl 5-[(1R)-2-amino-1-hydroxyethyl]-2-methylfuran-3-carboxylate
• EN300-1744367
• 2227730-20-1

• Inchi： 1S/C9H13NO4/c1-5-6(9(12)13-2)3-8(14-5)7(11)4-10/h3,7,11H,4,10H2,1-2H3/t7-/m1/s1
• InChI Key： ZZTJGROKCGOJJS-SSDOTTSWSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1[C@@H](CN)O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 85.7Ų

Additional information on methyl 5-(1R)-2-amino-1-hydroxyethyl-2-methylfuran-3-carboxylate

Research Brief on Methyl 5-(1R)-2-amino-1-hydroxyethyl-2-methylfuran-3-carboxylate (CAS: 2227730-20-1)

Methyl 5-(1R)-2-amino-1-hydroxyethyl-2-methylfuran-3-carboxylate (CAS: 2227730-20-1) is a chiral furan derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique stereochemistry and functional groups, is being investigated for its potential applications in drug discovery and development. The presence of both amino and hydroxyl groups on the ethyl side chain, coupled with the methyl ester moiety, makes it a versatile intermediate for the synthesis of biologically active molecules.

Recent studies have focused on the synthesis and optimization of methyl 5-(1R)-2-amino-1-hydroxyethyl-2-methylfuran-3-carboxylate, aiming to improve its yield and enantiomeric purity. Advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high stereoselectivity. These synthetic approaches are critical for ensuring the compound's suitability as a building block in the production of pharmaceuticals, particularly those targeting neurological and cardiovascular diseases.

In addition to its synthetic utility, methyl 5-(1R)-2-amino-1-hydroxyethyl-2-methylfuran-3-carboxylate has shown promising biological activity in preliminary screenings. Research indicates that this compound may act as a modulator of specific neurotransmitter receptors, suggesting potential applications in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic potential.

The pharmacological profile of methyl 5-(1R)-2-amino-1-hydroxyethyl-2-methylfuran-3-carboxylate is also being explored in the context of its pharmacokinetic properties. Early findings suggest that the compound exhibits favorable absorption and distribution characteristics, with minimal toxicity observed in preclinical models. These attributes position it as a promising candidate for further development, pending the outcomes of ongoing safety and efficacy studies.

From a structural perspective, the furan core of methyl 5-(1R)-2-amino-1-hydroxyethyl-2-methylfuran-3-carboxylate offers a unique scaffold for medicinal chemistry applications. Researchers are investigating its potential as a precursor for the design of novel heterocyclic compounds with enhanced bioactivity. Computational modeling and structure-activity relationship (SAR) studies are being utilized to guide the optimization of this scaffold for specific therapeutic targets.

In conclusion, methyl 5-(1R)-2-amino-1-hydroxyethyl-2-methylfuran-3-carboxylate (CAS: 2227730-20-1) represents a compound of significant interest in the chemical biology and pharmaceutical research communities. Its synthetic accessibility, biological activity, and structural versatility make it a valuable subject of ongoing and future studies. As research progresses, this compound may pave the way for the development of new therapeutic agents addressing unmet medical needs.